Cas no 28631-98-3 ((2-Methylphenyl)phosphonic acid)

• Product Name: (2-Methylphenyl)phosphonic acid
• CAS No: 28631-98-3
• MF: C₇H₉O₃P
• MW: 172.118323087692
• CID: 2839286
• PubChem ID: 13783524
• Update Time: 2025-04-21

(2-Methylphenyl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

• MFCD00159433
• AKOS040767990
• o-Tolylphosphonic acid
• 28631-98-3
• DTXSID60549384
• 2-Methylphenyl phosphonic acid
• DTXCID70500168
• (2-Methylphenyl)phosphonic acid
• 6779-11-9
• SCHEMBL344017

• Inchi： 1S/C7H9O3P/c1-6-4-2-3-5-7(6)11(8,9)10/h2-5H,1H3,(H2,8,9,10)
• InChI Key： YXTSJMYYIRPSDF-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1C)(=O)(O)O

Computed Properties

• Exact Mass: 172.02893114Da
• Monoisotopic Mass: 172.02893114Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.5Ų